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CAS No.: 6876-59-1

Cat. No.: B5743609

Get Quote

Executive Summary
N-(4-methylphenyl)cyclohexanecarboxamide (CAS: 6876-59-1) is a lipophilic carboxamide

derivative characterized by a cyclohexane ring linked via an amide bond to a para-tolyl moiety.

[1] Structurally, it represents a "reversed" amide analog of N-cyclohexyl-4-methylbenzamide

and shares significant pharmacophore overlap with established TRP channel modulators (e.g.,

WS-3 cooling agents) and anticonvulsant scaffolds.

This technical guide provides a definitive reference for the synthesis, physicochemical

characterization, and potential biological utility of this compound. It is designed for medicinal

chemists and process scientists requiring a robust, scalable protocol for generating this scaffold

for Structure-Activity Relationship (SAR) libraries or as a stable intermediate in the synthesis of

complex spiro-heterocycles.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9]
The compound exhibits high lipophilicity due to the combination of the aliphatic cyclohexane

ring and the aromatic tolyl group, suggesting excellent membrane permeability but limited

aqueous solubility.

Table 1: Chemical Specifications
Property Data

IUPAC Name N-(4-methylphenyl)cyclohexanecarboxamide

Common Synonyms
N-(p-Tolyl)cyclohexanecarboxamide;

Cyclohexanecarboxy-p-toluidide

CAS Registry Number 6876-59-1

Molecular Formula C₁₄H₁₉NO

Molecular Weight 217.31 g/mol

SMILES CC1=CC=C(C=C1)NC(=O)C2CCCCC2

InChIKey CAKLGRXELZTXPH-UHFFFAOYSA-N

Physical State White to off-white crystalline solid

Predicted LogP ~3.58 (High Lipophilicity)

H-Bond Donors/Acceptors 1 Donor / 1 Acceptor

Synthetic Pathway & Optimization
The most robust route for synthesizing N-(4-methylphenyl)cyclohexanecarboxamide is the

Schotten-Baumann reaction or anhydrous Nucleophilic Acyl Substitution using an acid chloride.

This method is preferred over direct coupling (using DCC/EDC) due to higher atom economy,

simpler purification, and the avoidance of urea byproducts.

Reaction Mechanism
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The reaction proceeds via a nucleophilic attack of the p-toluidine amine nitrogen on the

electrophilic carbonyl carbon of cyclohexanecarbonyl chloride. This forms a tetrahedral

intermediate, which collapses to eliminate the chloride ion. A base (Triethylamine) is required to

scavenge the generated HCl, driving the equilibrium forward and preventing protonation of the

unreacted amine.

Cyclohexanecarbonyl Chloride
+ p-Toluidine

Tetrahedral
Intermediate

Nucleophilic Attack Elimination of Cl⁻ Deprotonation
(by Et₃N)

Protonated Amide N-(4-methylphenyl)
cyclohexanecarboxamide

- Et₃N·HCl

Click to download full resolution via product page

Figure 1: Mechanistic pathway of the acyl chloride-mediated amide coupling.[2]

Experimental Protocol
Scale: 10 mmol Yield Target: >85%

Reagents:
Cyclohexanecarbonyl chloride (1.05 eq, 1.54 g) [CAS: 2719-27-9]

p-Toluidine (1.0 eq, 1.07 g) [CAS: 106-49-0]

Triethylamine (TEA) (1.2 eq, 1.67 mL) [Base]

Dichloromethane (DCM) (30 mL) [Solvent, anhydrous]

Step-by-Step Methodology:
Preparation: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar

and nitrogen inlet. Cool to room temperature under N₂ flow.

Solubilization: Add p-toluidine (1.07 g) and DCM (20 mL) to the flask. Stir until fully dissolved.

Add Triethylamine (1.67 mL).

Cooling: Submerge the flask in an ice-water bath (0°C).
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Addition: Dissolve cyclohexanecarbonyl chloride (1.54 g) in DCM (10 mL) in a separate vial.

Add this solution dropwise to the reaction mixture over 15 minutes. Reasoning: Dropwise

addition controls the exotherm and prevents di-acylation side reactions.

Reaction: Allow the mixture to warm to room temperature naturally and stir for 3–4 hours.

Validation point: Monitor by TLC (30% EtOAc in Hexanes). The starting amine spot (lower

R_f, stains with ninhydrin) should disappear.

Workup:

Quench with saturated NaHCO₃ (20 mL) to neutralize residual acid.

Separate phases. Extract aqueous layer with DCM (2 x 15 mL).

Wash combined organics with 1M HCl (20 mL) to remove unreacted amine/TEA.

Wash with Brine (20 mL), dry over anhydrous Na₂SO₄, and filter.

Concentration: Evaporate solvent under reduced pressure (Rotavap) to yield a crude white

solid.

Purification: Recrystallize from hot Ethanol/Water (9:1) if necessary.
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Figure 2: Operational workflow for the synthesis and purification of N-(4-
methylphenyl)cyclohexanecarboxamide.

Analytical Characterization
To validate the synthesis, the following spectral signatures must be confirmed.

¹H NMR (400 MHz, CDCl₃):

δ 7.35 (d, J=8.0 Hz, 2H): Aromatic protons ortho to the amide.

δ 7.10 (d, J=8.0 Hz, 2H): Aromatic protons ortho to the methyl group.

δ 7.20 (br s, 1H): Amide N-H (Exchangeable with D₂O).

δ 2.30 (s, 3H): Aryl-Methyl group.

δ 2.15 (tt, 1H): Cyclohexane methine (CH-C=O).

δ 1.90–1.20 (m, 10H): Cyclohexane methylene envelope.

IR Spectroscopy (ATR):

3280–3300 cm⁻¹: N-H stretch (medium, sharp).

1650–1660 cm⁻¹: C=O stretch (Amide I, strong).

1540–1550 cm⁻¹: N-H bend (Amide II).

Biological & Pharmacological Context[8]
While N-(4-methylphenyl)cyclohexanecarboxamide is rarely the final API (Active

Pharmaceutical Ingredient), its structural motifs position it as a critical scaffold in two major

areas of drug discovery.

TRP Channel Modulation (Sensory Agents)
The compound possesses the Carboxamide-Cycloalkyl-Aryl pharmacophore found in TRP

(Transient Receptor Potential) channel modulators.
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Relation to Cooling Agents: It is a structural analog of WS-3 (N-Ethyl-p-menthane-3-

carboxamide). While WS-3 uses a menthane ring, the cyclohexane ring in this compound

provides a simplified lipophilic core.

Mechanism: These amides typically bind to transmembrane domains of TRPM8 (Cooling) or

TRPV1 (Heat/Pain), modulating ion influx (Ca²⁺). The p-tolyl group adds steric bulk that may

shift selectivity compared to simple alkyl amides.

Anticonvulsant Scaffold
Literature indicates that 1-amino derivatives of this carboxamide are precursors to spiro-

imidazolinone derivatives, which have shown significant anticonvulsant activity in Maximal

Electroshock (MES) assays [1]. The cyclohexane ring serves as a lipophilic anchor, facilitating

blood-brain barrier (BBB) penetration.
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Figure 3: Potential biological applications and structural relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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